Cas no 33166-77-7 (3-(3-Fluoro-phenyl)-3-oxo-propionic acid ethyl ester)
33166-77-7 structure
Product Name:3-(3-Fluoro-phenyl)-3-oxo-propionic acid ethyl ester
CAS No:33166-77-7
MF:C11H11FO3
MW:210.201647043228
MDL:MFCD03424809
CID:54021
PubChem ID:24879807
Update Time:2025-04-18
3-(3-Fluoro-phenyl)-3-oxo-propionic acid ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-(3-fluorophenyl)-3-oxopropanoate
- 3-(3-Fluorophenyl)-3-oxopropionic acid ethyl ester
- Ethyl (3-fluorobenzoyl)acetate
- 3-(3-FLUORO-PHENYL)-3-OXO-PROPIONIC acid ETHYL ESTER
- (m-Fluorobenzoyl)acetic acid ethyl ester
- 3-(3-Fluorophenyl)-3-oxo-propionic acid ethyl ester
- 3-(3-Fluorophenyl)-3-oxopropanoic acid ethyl ester
- Ethyl 2-3-fluorobenzoylacetate
- Ethyl 3-fluoro-β-oxobenzenepropanoate
- Ethyl m-fluorobenzoyl acetate
- DTXSID00366375
- Benzenepropanoic acid, 3-fluoro-beta-oxo-, ethyl ester
- FT-0649206
- ethyl 3-(3-fluoro-phenyl)-3-oxo-propionate
- SCHEMBL1167035
- 3-(3-fluoro-phenyl)-3-oxo-propionic acid ethylester
- MLABEWHVTXMKHP-UHFFFAOYSA-N
- 33166-77-7
- benzyl[2-(dodecylamino)-2-oxoethyl]dimethylammoniumchloride
- ethyl 3-fluoro-beta-oxobenzenepropanoate
- AB2843
- Ethyl3-(3-fluorophenyl)-3-oxopropanoate
- ethyl-m-fluorobenzoylacetate
- AM912
- AKOS005063626
- SY009300
- MFCD03424809
- CS-W015120
- 3-(3-Fluoro-phenyl)-3-oxo-propionic acid ethyl ester
- GS-3465
- ethyl 3-(3-fluorophenyl)-3-oxopropionate
- J-019051
- AC-7800
- A5920
- ethyl 3-(3-fluorophenyl)-3-oxo-propanoate
- DB-068765
-
- MDL: MFCD03424809
- Inchi: 1S/C11H11FO3/c1-2-15-11(14)7-10(13)8-4-3-5-9(12)6-8/h3-6H,2,7H2,1H3
- InChI Key: MLABEWHVTXMKHP-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(=C1)C(CC(=O)OCC)=O
Computed Properties
- Exact Mass: 210.06900
- Monoisotopic Mass: 210.069
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: nothing
- Topological Polar Surface Area: 43.4A^2
Experimental Properties
- Color/Form: liquid
- Density: 1.166 g/mL at 25 °C(lit.)
- Melting Point: No data available
- Boiling Point: 262-263 °C(lit.)
- Flash Point: >230 °F
- Refractive Index: n20/D 1.5172(lit.)
- PSA: 43.37000
- LogP: 1.96160
- Solubility: Not determined
3-(3-Fluoro-phenyl)-3-oxo-propionic acid ethyl ester Security Information
- Signal Word:Warning
- Hazard Statement: H315; H319; H335
- Warning Statement: P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- TSCA:Yes
- Storage Condition:Store at room temperature
3-(3-Fluoro-phenyl)-3-oxo-propionic acid ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019108653-5g |
Ethyl 3-(3-fluorophenyl)-3-oxopropanoate |
33166-77-7 | 95% | 5g |
$186.84 | 2023-09-02 | |
| Alichem | A019108653-10g |
Ethyl 3-(3-fluorophenyl)-3-oxopropanoate |
33166-77-7 | 95% | 10g |
$318.15 | 2023-09-02 | |
| Alichem | A019108653-25g |
Ethyl 3-(3-fluorophenyl)-3-oxopropanoate |
33166-77-7 | 95% | 25g |
$693.00 | 2023-09-02 | |
| Fluorochem | 014842-1g |
3-(3-Fluoro-phenyl)-3-oxo-propionic acid ethylester |
33166-77-7 | 97% | 1g |
£33.00 | 2022-02-28 | |
| Fluorochem | 014842-5g |
3-(3-Fluoro-phenyl)-3-oxo-propionic acid ethylester |
33166-77-7 | 97% | 5g |
£141.00 | 2022-02-28 | |
| Fluorochem | 014842-10g |
3-(3-Fluoro-phenyl)-3-oxo-propionic acid ethylester |
33166-77-7 | 97% | 10g |
£256.00 | 2022-02-28 | |
| Fluorochem | 014842-25g |
3-(3-Fluoro-phenyl)-3-oxo-propionic acid ethylester |
33166-77-7 | 97% | 25g |
£512.00 | 2022-02-28 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E123273-5g |
3-(3-Fluoro-phenyl)-3-oxo-propionic acid ethyl ester |
33166-77-7 | 98% | 5g |
¥844.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E123273-1g |
3-(3-Fluoro-phenyl)-3-oxo-propionic acid ethyl ester |
33166-77-7 | 98% | 1g |
¥206.90 | 2023-09-03 | |
| Chemenu | CM252276-5g |
Ethyl 3-(3-fluorophenyl)-3-oxopropanoate |
33166-77-7 | 95% | 5g |
$176 | 2021-06-16 |
3-(3-Fluoro-phenyl)-3-oxo-propionic acid ethyl ester Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
33166-77-7 (3-(3-Fluoro-phenyl)-3-oxo-propionic acid ethyl ester) Related Products
- 319-03-9(4-Fluorophthalic anhydride)
- 1999-00-4(Ethyl 3-(4-Fluorophenyl)-3-Oxopropanoate)
- 51-65-0(2-Amino-3-(4-fluorophenyl)propanoic acid)
- 887267-53-0(Ethyl 3-(2,5-difluorophenyl)-3-oxopropanoate)
- 94-02-0(Ethyl benzoylacetate)
- 63131-29-3(Methyl 4-fluorobenzoylacetate)
- 102-19-2(Isopentyl 2-phenylacetate)
- 260246-17-1(methyl 3-(3-fluorophenyl)-3-oxopropanoate)
- 325-89-3(3-Amino-3-(4-fluorophenyl)propanoic Acid)
- 102-20-5(2-Phenylethyl 2-Phenylacetate)
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